4-{[3-(4-Chlorophenyl)propyl](ethyl)amino}benzoic acid

• CAS No.: 86373-83-3
• Molecular Formula: C18H20ClNO2
• Molecular Weight: 317.8 g/mol
• IUPAC Name: 4-[3-(4-chlorophenyl)propyl-ethylamino]benzoic acid
• InChI: InChI=1S/C18H20ClNO2/c1-2-20(17-11-7-15(8-12-17)18(21)22)13-3-4-14-5-9-16(19)10-6-14/h5-12H,2-4,13H2,1H3,(H,21,22)
• InChI Key: MURPZJGMYHSKMV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCCC1=CC=C(C=C1)Cl)C2=CC=C(C=C2)C(=O)O

Description

4-{[3-(4-Chlorophenyl)propyl](ethyl)amino}benzoic acid is a useful research compound. Its molecular formula is C18H20ClNO2 and its molecular weight is 317.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 2.0 g. portion of 4-[[3-(p-chlorophenyl)propyl]ethylamino]benzoic acid, ethyl ester is dissolved in 50 ml. of 95% ethanol. A 4.0 g. portion of potassium hydroxide is added, and the solution is refluxed overnight. The solution is filtered, then diluted with 100 ml. of water, and adjusted to pH 6.5 with 37% hydrochloric acid. This mixture is extracted with two 50 ml. portions of dichloromethane, which are combined, washed with 50 ml. of water, and evaporated to an oil. This oil is chromatographed on a silica gel column, eluting with chloroform, followed by 10% ethyl acetate in chloroform. The ethyl acetate-chloroform eluate is crystallized from ethanol, giving 700 mg. of the desired product as a tan solid.